Cas no 1020253-15-9 (4-Bromo-2-chloro-5-methoxypyridine)

• Product Name: 4-Bromo-2-chloro-5-methoxypyridine
• CAS No: 1020253-15-9
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD09972186
• CID: 857104
• PubChem ID: 46738706
• Update Time: 2025-11-02

4-Bromo-2-chloro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-methoxypyridine
• Pyridine, 4-bromo-2-chloro-5-methoxy-
• ACMC-2097zi
• AG-D-10087
• AK-90892
• ANW-14620
• CTK4A0600
• RP27408
• ROFQXQOLLAPAOR-UHFFFAOYSA-N
• FCH1396732
• OR345169
• AX8226887
• Z6486
• ST24023341
• SY104709
• J-514628
• MFCD09972186
• DTXSID60674362
• 1020253-15-9
• SCHEMBL15142030
• CS-W006134
• s10226
• DA-18137
• DS-17133
• AKOS015892000

• MDL： MFCD09972186
• Inchi： 1S/C6H5BrClNO/c1-10-5-3-9-6(8)2-4(5)7/h2-3H,1H3
• InChI Key： ROFQXQOLLAPAOR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 220.92400
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.650±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 267.3±35.0 ºC (760 Torr),
• Flash Point: 115.5±25.9 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 22.12000
• LogP: 2.50610

4-Bromo-2-chloro-5-methoxypyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-2-chloro-5-methoxypyridine

Comprehensive Guide to 4-Bromo-2-chloro-5-methoxypyridine (CAS No. 1020253-15-9): Properties, Applications, and Industry Insights

4-Bromo-2-chloro-5-methoxypyridine (CAS No. 1020253-15-9) is a high-value halogenated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound’s unique molecular structure, featuring bromine and chlorine substituents alongside a methoxy group, makes it a versatile intermediate for synthesizing complex molecules. Its CAS registry number ensures precise identification in global chemical databases, addressing growing demand for traceable specialty chemicals.

In recent years, the surge in drug discovery and crop protection research has amplified interest in 4-Bromo-2-chloro-5-methoxypyridine. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "halogenated heterocycles synthesis," reflecting its relevance in developing kinase inhibitors and herbicides. The compound’s electron-withdrawing groups enhance reactivity in cross-coupling reactions, a hot topic in green chemistry discussions.

From a technical perspective, 1020253-15-9 exhibits remarkable stability under ambient conditions, with a melting point range of 89–92°C. Its solubility profile—moderate in organic solvents like dichloromethane but low in water—aligns with applications requiring selective reactivity. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in GMP manufacturing.

The compound’s role in Suzuki-Miyaura couplings has gained attention, particularly for constructing biaryl motifs prevalent in FDA-approved drugs. Industry trends show increased searches for "bromopyridine building blocks" and "chloro-methoxy heterocycles," underscoring its utility in fragment-based drug design. Recent patents highlight its incorporation into anticancer scaffolds and antiviral agents, tapping into the global focus on precision medicine.

Environmental and safety considerations for 4-Bromo-2-chloro-5-methoxypyridine follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper PPE (personal protective equipment) is recommended during handling. This aligns with the broader industry shift toward sustainable chemical practices, a recurring theme in ESG (Environmental, Social, and Governance) reporting.

Supply chain dynamics reveal that CAS 1020253-15-9 is predominantly sourced from specialized fine chemical manufacturers in Europe and Asia. Market intelligence indicates a 12% CAGR growth for similar halopyridines, driven by demand from contract research organizations (CROs). Quality certifications like ISO 9001 and REACH compliance are increasingly requested by purchasers, reflecting heightened quality consciousness.

Future applications may exploit the compound’s potential in material science, particularly for designing organic semiconductors and ligands in catalysis. Emerging search terms like "methoxypyridine electronic properties" suggest expanding interdisciplinary interest. As AI-assisted molecular design accelerates, 4-Bromo-2-chloro-5-methoxypyridine could see novel applications predicted by machine learning algorithms.

For researchers, key differentiators of this compound include batch-to-batch consistency and availability of deuterated analogs for metabolic studies. Technical queries often focus on "optimizing pyridine bromination" or "selective chlorination techniques," highlighting synthetic challenges. Collaborative studies with academic institutions continue to uncover new reactivity patterns, reinforcing its status as a privileged structure in heterocyclic chemistry.